Cas no 2639440-68-7 (5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
• CAS No: 2639440-68-7
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 5666145
• PubChem ID: 165902881
• Update Time: 2025-05-19

5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-{[(tert-butoxy)carbonyl]amino}-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• EN300-27731149
• 2639440-68-7
• 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid

• Inchi： 1S/C16H21N3O5/c1-9-13(17-15(22)24-16(3,4)5)10(2)19(18-9)8-11-6-7-12(23-11)14(20)21/h6-7H,8H2,1-5H3,(H,17,22)(H,20,21)
• InChI Key： WOXKPEHBEGXQNN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=NN(CC2=CC=C(C(=O)O)O2)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Additional information on 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid

Comprehensive Overview of 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid (CAS No. 2639440-68-7)

5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid (CAS No. 2639440-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan-carboxylic acid and pyrazole moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional versatility make it a valuable candidate for drug discovery, particularly in targeting inflammatory and metabolic disorders.

The growing interest in 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid aligns with the rising demand for small-molecule inhibitors and bioconjugation reagents. Researchers are increasingly exploring its potential in proteolysis-targeting chimeras (PROTACs) and covalent drug design, areas that dominate current biomedical trends. Its tert-butoxycarbonyl (Boc) protecting group further enhances its utility in peptide synthesis, a field experiencing rapid growth due to advancements in precision medicine.

From a synthetic chemistry perspective, the compound's methylfuran-2-carboxylic acid backbone offers excellent reactivity for cross-coupling reactions, a topic frequently searched in academic and industrial circles. Its 3,5-dimethyl-1H-pyrazole segment is also of interest due to its role in modulating enzyme inhibition, a hot topic in cancer research and autoimmune disease therapeutics. These attributes position CAS No. 2639440-68-7 as a compound of high relevance in modern medicinal chemistry.

The compound's applications extend to biomarker development and diagnostic probe design, addressing the need for early disease detection tools—a major focus in healthcare innovation. Its compatibility with click chemistry protocols further broadens its use in bioorthogonal labeling, a technique gaining traction in live-cell imaging studies. Such versatility explains why searches for "Boc-protected pyrazole derivatives" and "furan-carboxylic acid applications" have surged in recent years.

Quality and purity are paramount for CAS No. 2639440-68-7, as impurities can significantly impact its performance in high-throughput screening assays. This aligns with the pharmaceutical industry's emphasis on QC/QA compliance, a recurring theme in regulatory discussions. The compound's stability under various pH conditions and solvent systems is another frequently researched aspect, particularly for formulators optimizing drug delivery systems.

In summary, 5-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid represents a multifaceted tool for researchers tackling challenges in drug development and chemical biology. Its intersection with trending scientific domains ensures its continued relevance, while its structural ingenuity offers ample opportunities for intellectual property generation—a key consideration in the competitive landscape of pharmaceutical innovation.